Cas no 1804953-08-9 (Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate
• CAS No: 1804953-08-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4952595
• Update Time: 2025-10-12

Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-15-9-4-7(6-13)3-8(5-12)10(9)11(14)16-2/h3-4,13H,6H2,1-2H3
• InChI Key： ADIVZBWLPOQJJF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate

Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate (CAS No. 1804953-08-9): An Overview

Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate (CAS No. 1804953-08-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its cyano, hydroxymethyl, and methoxy functional groups, which contribute to its diverse chemical properties and potential applications.

The chemical formula of Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate is C₁₁H₁₃NO₄. Its molecular weight is approximately 223.22 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate in the development of novel pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, the cyano group in the molecule can be converted into various functional groups, such as amides or carboxylic acids, which are crucial for the design of bioactive compounds.

In the context of medicinal chemistry, Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate has shown promise in the development of anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The hydroxymethyl and methoxy groups play a crucial role in enhancing the bioavailability and stability of these derivatives, making them attractive candidates for further drug development.

Beyond its medicinal applications, Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate has also been explored for its potential in materials science. Researchers have investigated its use as a building block for the synthesis of functional polymers and coatings. The presence of multiple reactive functional groups allows for the creation of complex macromolecular structures with tailored properties, such as enhanced mechanical strength and thermal stability.

The synthesis of Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate typically involves a multi-step process that includes the formation of the cyano group, introduction of the hydroxymethyl group, and methylation. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste generation. These improvements not only enhance the sustainability of the production process but also align with global efforts to promote greener chemical practices.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-6-methoxybenzoate (CAS No. 1804953-08-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.